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Compound of Interest

Compound Name: Bocodepsin

CAS No.: 1834513-65-3

Cat. No.: B15139504

Get Quote

Welcome to the technical support center for Bocodepsin. This resource is designed to assist

researchers, scientists, and drug development professionals in overcoming challenges related

to the oral bioavailability of this novel histone deacetylase (HDAC) inhibitor. Here you will find

troubleshooting guides and frequently asked questions to support your experimental work.

Frequently Asked Questions (FAQs)
Q1: What is Bocodepsin and how is it administered?

Bocodepsin (also known as OKI-179) is an orally active and selective inhibitor of Class I

histone deacetylases (HDACs).[1] It is a prodrug that, after administration, is metabolized into

its active form, OKI-006, a potent inhibitor of HDACs 1, 2, and 3.[2][3] Its development was

driven by the need for a potent, selective, and orally bioavailable HDAC inhibitor, as previous

generations of these drugs often required intravenous administration.[2][3][4]

Q2: Why was Bocodepsin developed as a prodrug?

The prodrug strategy is a common and effective way to improve the aqueous solubility and

overall bioavailability of a drug.[5] Bocodepsin was developed as a thioester prodrug of the
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active metabolite OKI-006 to enhance its physicochemical properties for oral delivery without

compromising the potency and selectivity of the active compound.[4] This approach helps to

overcome potential absorption barriers in the gastrointestinal tract.

Q3: What is the mechanism of action of Bocodepsin?

Upon oral administration, Bocodepsin is converted to its active metabolite, OKI-006. This

active compound targets and inhibits Class I HDAC enzymes.[2][3] HDACs remove acetyl

groups from histones and other proteins, leading to a more condensed chromatin structure and

repression of gene transcription. By inhibiting HDACs, Bocodepsin leads to an accumulation

of acetylated histones, which in turn alters gene expression, including the transcription of tumor

suppressor genes.[6][7] This can result in the inhibition of tumor cell proliferation and the

induction of apoptosis.[6][7]

Q4: What are the known pharmacokinetic parameters of Bocodepsin from clinical studies?

A first-in-human Phase I clinical trial provided key pharmacokinetic data for Bocodepsin (OKI-

179) and its active metabolite, OKI-006. The maximum plasma concentration (Cmax) for both

the prodrug and the active metabolite is typically reached approximately one hour after oral

administration.[3] The systemic exposure to the active metabolite has been shown to be

sufficient to engage the target, as evidenced by increased histone acetylation in patient T cells.

[2][4]

Troubleshooting Guide
This guide addresses potential issues that may arise during the formulation and in vivo testing

of Bocodepsin.
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Problem Potential Cause Suggested Solution

Low and variable plasma

concentrations of the active

metabolite (OKI-006) after oral

administration.

Poor dissolution of Bocodepsin

in the gastrointestinal fluid due

to its hydrophobic nature.

1. Particle Size Reduction:

Micronization or nanocrystal

technology can increase the

surface area for dissolution. 2.

Solid Dispersions: Formulating

Bocodepsin with a water-

soluble carrier can enhance its

dissolution rate. See

Experimental Protocol 1. 3.

Lipid-Based Formulations:

Self-emulsifying drug delivery

systems (SEDDS) can improve

solubility and absorption. See

Experimental Protocol 2.

Significant food effect

observed in pharmacokinetic

studies (i.e., bioavailability

changes when administered

with food).

The presence of food can alter

gastric pH, transit time, and

bile salt secretion, which can

affect the dissolution and

absorption of a lipophilic

compound like Bocodepsin.

Develop a lipid-based

formulation, such as a SEDDS.

These formulations can help to

mimic the effect of a high-fat

meal, potentially reducing

variability in absorption

between fed and fasted states.

Evidence of presystemic

metabolism (first-pass effect)

limiting exposure to the active

compound.

Bocodepsin may be

metabolized in the gut wall or

liver before reaching systemic

circulation.

While Bocodepsin is a prodrug

designed for metabolism,

excessive first-pass

metabolism can be

detrimental. Strategies to

bypass this include: 1.

Permeability Enhancers: Co-

administration with excipients

that transiently open tight

junctions in the intestinal

epithelium. 2. Metabolic

Inhibitors: Co-formulation with

inhibitors of specific metabolic

enzymes (e.g., cytochrome
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P450 inhibitors), though this

requires careful consideration

of potential drug-drug

interactions.

Poor in vitro-in vivo correlation

(IVIVC), where good in vitro

dissolution does not translate

to high in vivo bioavailability.

The absorption may be limited

by the intestinal membrane

permeability rather than the

dissolution rate.

1. Permeability Assessment:

Use in vitro models like Caco-2

cell monolayers to assess the

intestinal permeability of

Bocodepsin. 2. Prodrug

Modification: While

Bocodepsin is already a

prodrug, further chemical

modification could be explored

to optimize its interaction with

membrane transporters.

Pharmacokinetic Data Summary
The following table summarizes key pharmacokinetic parameters of Bocodepsin (OKI-179)

and its active metabolite (OKI-006) from a Phase I clinical trial in patients with advanced solid

tumors.

Parameter
Bocodepsin (OKI-

179)

Active Metabolite

(OKI-006)
Reference

Time to Maximum

Concentration (Tmax)
~1 hour ~1 hour [3]

Mean Cmax at 300

mg dose
142 ng/mL Not specified directly [3]

Mean AUClast at 300

mg dose
253 h·ng/mL Not specified directly [3]

Experimental Protocols
Protocol 1: Preparation of a Bocodepsin Solid Dispersion by Solvent Evaporation
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This protocol describes a method to enhance the dissolution rate of Bocodepsin by creating a

solid dispersion with a hydrophilic polymer.

Materials: Bocodepsin, Polyvinylpyrrolidone (PVP K30), Dichloromethane, Methanol.

Procedure:

1. Accurately weigh Bocodepsin and PVP K30 in a 1:4 ratio.

2. Dissolve both components in a minimal amount of a 1:1 (v/v) mixture of dichloromethane

and methanol in a round-bottom flask.

3. Once a clear solution is obtained, evaporate the solvent under reduced pressure using a

rotary evaporator at 40°C.

4. Dry the resulting solid film under vacuum for 24 hours to remove any residual solvent.

5. Gently scrape the solid dispersion from the flask and pulverize it using a mortar and

pestle.

6. Pass the resulting powder through a fine-mesh sieve.

7. Characterize the solid dispersion for drug content, morphology (e.g., using scanning

electron microscopy), and perform in vitro dissolution studies comparing it to the pure

drug.

Protocol 2: Development of a Self-Emulsifying Drug Delivery System (SEDDS) for Bocodepsin

This protocol outlines the development of a lipid-based formulation to improve the solubility and

absorption of Bocodepsin.

Materials: Bocodepsin, a lipid vehicle (e.g., Capryol 90), a surfactant (e.g., Kolliphor EL),

and a co-surfactant (e.g., Transcutol HP).

Procedure:

1. Screen various lipids, surfactants, and co-surfactants for their ability to dissolve

Bocodepsin. Determine the solubility of Bocodepsin in each excipient by adding an
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excess amount of the drug to the vehicle and shaking at 25°C for 48 hours, followed by

quantification of the dissolved drug.

2. Construct a ternary phase diagram to identify the self-emulsifying region. Prepare various

combinations of the selected oil, surfactant, and co-surfactant. Titrate each mixture with

water and observe for the formation of a clear or bluish-white emulsion.

3. Select the formulation from the self-emulsifying region that has the highest drug loading

capacity.

4. Prepare the final SEDDS formulation by dissolving the required amount of Bocodepsin in

the pre-concentrate of oil, surfactant, and co-surfactant with gentle heating and stirring.

5. Characterize the SEDDS for self-emulsification time, droplet size distribution upon dilution,

and in vitro drug release profile.

Visualizations
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Caption: Metabolic activation of the prodrug Bocodepsin to its active form, OKI-006.
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Caption: Decision workflow for selecting a bioavailability enhancement strategy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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